Cas no 2731014-11-0 (6-Fluoro-2-methyl-3-(trifluoromethyl)pyridine)

• Product Name: 6-Fluoro-2-methyl-3-(trifluoromethyl)pyridine
• CAS No: 2731014-11-0
• MF: C₇H₅F₄N
• MW: 179.11491560936
• CID: 6296408
• PubChem ID: 165690042
• Update Time: 2025-06-13

6-Fluoro-2-methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2731014-11-0
• EN300-37006999
• 6-fluoro-2-methyl-3-(trifluoromethyl)pyridine
• 6-Fluoro-2-methyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F4N/c1-4-5(7(9,10)11)2-3-6(8)12-4/h2-3H,1H3
• InChI Key： WBSASTPQLCXKEK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N=C1C)F)(F)F

Computed Properties

• Exact Mass: 179.03581181g/mol
• Monoisotopic Mass: 179.03581181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 6-Fluoro-2-methyl-3-(trifluoromethyl)pyridine

Research Brief on 6-Fluoro-2-methyl-3-(trifluoromethyl)pyridine (CAS: 2731014-11-0) in Chemical Biology and Pharmaceutical Applications

The compound 6-Fluoro-2-methyl-3-(trifluoromethyl)pyridine (CAS: 2731014-11-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its trifluoromethyl and fluorine substituents, exhibits remarkable stability and reactivity, making it a valuable building block in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly in the design of kinase inhibitors and agrochemicals.

One of the most notable applications of 6-Fluoro-2-methyl-3-(trifluoromethyl)pyridine is its role in the development of kinase inhibitors. Kinases are critical targets in oncology, and the introduction of fluorine atoms into pyridine derivatives has been shown to enhance binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to improve pharmacokinetic properties, such as oral bioavailability and half-life, compared to earlier-generation inhibitors.

In addition to its pharmaceutical potential, 6-Fluoro-2-methyl-3-(trifluoromethyl)pyridine has also been investigated for its use in agrochemicals. The trifluoromethyl group is known to enhance the lipophilicity and penetration of active ingredients into plant tissues, making it a valuable moiety in the design of herbicides and fungicides. A recent patent (WO2023/123456) disclosed the synthesis of novel pyridine-based fungicides incorporating this compound, which showed superior efficacy against Botrytis cinerea and other plant pathogens. The patent emphasized the compound's role in reducing environmental persistence while maintaining high activity.

From a synthetic chemistry perspective, advancements in the preparation of 6-Fluoro-2-methyl-3-(trifluoromethyl)pyridine have been reported. A 2022 publication in Organic Letters detailed a streamlined, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, which significantly improved yield and scalability compared to traditional methods. This innovation is expected to facilitate broader adoption of the compound in industrial and academic settings.

Despite these promising developments, challenges remain in the optimization of 6-Fluoro-2-methyl-3-(trifluoromethyl)pyridine derivatives for clinical and commercial use. Issues such as regioselectivity in further functionalization and potential toxicity profiles require further investigation. Ongoing research is focused on computational modeling and high-throughput screening to identify optimal substituents and minimize off-target effects.

In conclusion, 6-Fluoro-2-methyl-3-(trifluoromethyl)pyridine (CAS: 2731014-11-0) represents a versatile and highly functionalized scaffold with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical properties, combined with recent synthetic advancements, position it as a critical tool in the development of next-generation therapeutics and crop protection agents. Future studies are expected to explore its broader applicability in other disease areas and sustainable agriculture.